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Compound of Interest

Compound Name: Dipropylzinc

Cat. No.: B8673928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipropylzinc (C6H14Zn) is an organozinc compound that, like other dialkylzinc reagents, is a

valuable tool in organic synthesis. Its utility in carbon-carbon bond formation, particularly in the

creation of complex organic molecules, makes it a substance of interest to researchers in

academia and industry, including those in the field of drug development. A thorough

understanding of its physical properties is paramount for its safe handling, effective use in

reactions, and for the purification of its products. This guide provides a comprehensive

overview of the core physical characteristics of dipropylzinc, detailed experimental protocols

for their determination, and a visualization of its synthesis pathway.

Core Physical Properties
The physical properties of dipropylzinc are summarized in the table below. It is important to

note that as an air- and moisture-sensitive compound, the experimental determination of these

properties requires specialized techniques.
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Property Value Source(s)

Molecular Weight 151.6 g/mol [1]

Appearance Colorless liquid [2]

Density 1.080 g/mL at 25 °C [3]

Melting Point -25 °C [2]

25 °C [3]

Boiling Point 146 °C [4]

148 °C [3]

Solubility
Soluble in nonpolar organic

solvents such as cyclohexane.
[5]

Reactivity

Pyrophoric (ignites

spontaneously in air) and

reacts violently with water.

[2][3]

Note on Discrepancies: The reported melting and boiling points for dipropylzinc show some

variation in the literature. This can be attributed to differences in experimental conditions,

sample purity, and the method of measurement. For instance, the melting point is cited as both

-25 °C and 25 °C.[2][3] Similarly, the boiling point is reported as 146 °C and 148 °C.[3][4]

Researchers should be aware of these discrepancies and consider the source of the data when

designing experiments.

Experimental Protocols
The air- and moisture-sensitive nature of dipropylzinc necessitates the use of specialized

techniques, such as Schlenk lines or glove boxes, for all manipulations.[6][7]

Determination of Boiling Point
The boiling point of dipropylzinc can be determined using a micro-boiling point method under

an inert atmosphere.

Materials:
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Schlenk flask containing dipropylzinc

Small test tube

Capillary tube, sealed at one end

Thermometer

Heating mantle or oil bath

Inert gas source (e.g., argon or nitrogen)

Schlenk line apparatus

Procedure:

Under a positive pressure of inert gas, a small amount (approximately 0.5 mL) of

dipropylzinc is transferred from the Schlenk flask to the small test tube using a gas-tight

syringe.

A capillary tube, with the open end facing down, is placed inside the test tube.

The test tube is attached to a thermometer and positioned in a heating mantle or oil bath.

The apparatus is connected to the Schlenk line to maintain an inert atmosphere.

The sample is heated slowly. The temperature at which a steady stream of bubbles emerges

from the capillary tube is noted.

The heating is then discontinued, and the sample is allowed to cool slowly.

The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

[8]

Determination of Density
The density of dipropylzinc can be determined by measuring the mass of a known volume of

the liquid under an inert atmosphere.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8673928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Schlenk flask containing dipropylzinc

Gas-tight syringe of known volume (e.g., 1 mL)

Analytical balance

Inert atmosphere glove box or Schlenk line

Procedure:

Inside a glove box or under a constant flow of inert gas on a Schlenk line, the empty and

clean gas-tight syringe is weighed on an analytical balance.

A precise volume of dipropylzinc is carefully drawn into the syringe.

The filled syringe is then re-weighed.

The density is calculated by dividing the mass of the dipropylzinc (mass of filled syringe

minus mass of empty syringe) by its volume.

Determination of Solubility
A qualitative assessment of solubility in various organic solvents can be performed under an

inert atmosphere.

Materials:

Small, dry test tubes or vials

Dipropylzinc

A selection of dry, deoxygenated organic solvents (e.g., hexane, toluene, diethyl ether,

tetrahydrofuran)

Inert atmosphere glove box or Schlenk line

Procedure:
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Inside a glove box or on a Schlenk line, a small amount of dipropylzinc (e.g., a few drops) is

added to a test tube.

A small volume (e.g., 1 mL) of the chosen solvent is added to the test tube.

The mixture is gently agitated to observe if the dipropylzinc dissolves completely. The

formation of a homogeneous, clear solution indicates solubility. The process is repeated for

each solvent. Due to the linear coordination of the zinc atom and the resulting zero dipole

moment in symmetric diorganozinc compounds, they exhibit good solubility in nonpolar

solvents.[5]

Synthesis of Dipropylzinc
Dipropylzinc is typically synthesized via the reaction of a propyl halide with zinc metal. A

common method involves the use of a zinc-copper couple to activate the zinc.[2]

Propyl Halide
(e.g., Propyl Iodide)

Propylzinc Halide
(Intermediate)

Reaction with Zn(Cu)

Zinc-Copper Couple

DipropylzincDisproportionation

Zinc Halide
(Byproduct)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of dipropylzinc.

Applications in Drug Development
While dipropylzinc itself is not used as a therapeutic agent due to its high reactivity, it serves

as a crucial reagent in the synthesis of complex organic molecules that may have

pharmaceutical applications.[9][10] Its role in forming carbon-carbon bonds with high precision

is leveraged in the construction of novel drug candidates. The Negishi coupling, a palladium-

catalyzed cross-coupling reaction involving an organozinc compound, is a powerful tool in this

regard.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://en.wikipedia.org/wiki/Organozinc_chemistry
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-128069
https://www.benchchem.com/product/b8673928?utm_src=pdf-body-img
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.organicreactions.org/pubchapter/preparation-and-applications-of-functionalized-organozinc-compounds/
https://www.research.ed.ac.uk/en/publications/zinc-reagents-in-organic-synthesis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12061042/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8673928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Dipropylzinc is a pyrophoric material that ignites spontaneously on contact with air and reacts

violently with water.[3] It must be handled under a dry, inert atmosphere (e.g., argon or

nitrogen) using specialized equipment such as a Schlenk line or a glove box.[6] All glassware

must be rigorously dried before use. Personal protective equipment, including fire-retardant lab

coats, safety glasses, and appropriate gloves, is mandatory. In case of fire, a Class D fire

extinguisher (for combustible metals) should be used. Water must never be used to extinguish

a dipropylzinc fire.

Conclusion
Dipropylzinc is a valuable but hazardous organometallic reagent. A comprehensive

understanding of its physical properties, coupled with strict adherence to safe handling

protocols, is essential for its effective and safe utilization in research and development,

particularly in the synthesis of potential drug candidates. The data and experimental guidelines

provided in this document are intended to support researchers in their work with this important

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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